Cas no 16112-23-5 (Thiazolo[5,4-d]thiazole, 2,5-bis(4-methylphenyl)-)
16112-23-5 structure
Product Name:Thiazolo[5,4-d]thiazole, 2,5-bis(4-methylphenyl)-
CAS No:16112-23-5
MF:C18H14N2S2
MW:322.447161197662
CID:3804830
PubChem ID:560560
Update Time:2025-04-22
Thiazolo[5,4-d]thiazole, 2,5-bis(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Thiazolo[5,4-d]thiazole, 2,5-bis(4-methylphenyl)-
- 2,5-bis(4-methylphenyl)-[1,3]thiazolo[5,4-d][1,3]thiazole
- SCHEMBL13801070
- Thiazolo[5,4-d]thiazole, 2,5-di(4-tolyl)-
- STK877597
- 2,5-Di-p-tolylthiazolo[5,4-d]thiazole
- CBDivE_015716
- 2,5-Bis(4-methylphenyl)[1,3]thiazolo[5,4-d][1,3]thiazole
- 2,5-Bis(4-methylphenyl)[1,3]thiazolo[5,4-d][1,3]thiazole #
- AKOS000594892
- 16112-23-5
- BIS(4-METHYLPHENYL)-[1,3]THIAZOLO[5,4-D][1,3]THIAZOLE
- YVSPAGBFCNXKIS-UHFFFAOYSA-N
- BRD-K26066152-001-01-0
- 2,5-Di-p-tolyl-1,4-dithia-3,6-diaza-pentalene
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- Inchi: 1S/C18H14N2S2/c1-11-3-7-13(8-4-11)15-19-17-18(21-15)20-16(22-17)14-9-5-12(2)6-10-14/h3-10H,1-2H3
- InChI Key: YVSPAGBFCNXKIS-UHFFFAOYSA-N
- SMILES: S1C2N=C(C3=CC=C(C)C=C3)SC=2N=C1C1=CC=C(C)C=C1
Computed Properties
- Exact Mass: 322.05984080Da
- Monoisotopic Mass: 322.05984080Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.1
- Topological Polar Surface Area: 82.3Ų
Thiazolo[5,4-d]thiazole, 2,5-bis(4-methylphenyl)- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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